(2E)-N-methyl-4-{[4-(piperidine-1-sulfonyl)phenyl]formamido}but-2-enamide

• IUPAC Name: N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H23N3O4S/c1-18-16(21)6-5-11-19-17(22)14-7-9-15(10-8-14)25(23,24)20-12-3-2-4-13-20/h5-10H,2-4,11-13H2,1H3,(H,18,21)(H,19,22)/b6-5+
• InChI Key: MLELWHTVHSYJIY-AATRIKPKSA-N
• Canonical SMILES: CNC(=O)C=CCNC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Isomeric SMILES: CNC(=O)/C=C/CNC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

“(2E)-N-methyl-4-{[4-(piperidine-1-sulfonyl)phenyl]formamido}but-2-enamide” is a complex organic compound. It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of piperidine derivatives is a topic of significant interest in the field of organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis have been reviewed in the literature.

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including “(2E)-N-methyl-4-{[4-(piperidine-1-sulfonyl)phenyl]formamido}but-2-enamide”, is likely to be complex due to the presence of multiple functional groups. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various other derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Synthesis and Catalysis

• Researchers investigate its reactivity in organic synthesis, particularly in cyclization reactions. .

Mechanism of Action

The mechanism of action of piperidine derivatives in biological systems can vary widely depending on the specific derivative and its pharmacological activity. For example, some piperidine derivatives have been found to have anticancer potential.

Safety and Hazards

The safety and hazards associated with “(2E)-N-methyl-4-{[4-(piperidine-1-sulfonyl)phenyl]formamido}but-2-enamide” would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. For example, piperidine is classified as a flammable liquid and vapor, and it can cause severe skin burns and eye damage.

Future Directions

The future directions in the study of piperidine derivatives, including “(2E)-N-methyl-4-{[4-(piperidine-1-sulfonyl)phenyl]formamido}but-2-enamide”, are likely to involve further exploration of their synthesis, properties, and potential applications. There is ongoing interest in the development of fast and cost-effective methods for the synthesis of substituted piperidines. Additionally, there is interest in exploring the potential pharmacological applications of these compounds.